N-(tert-butyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-tert-butyl-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H22N2O3S2/c1-14(2,3)15-13(17)11-6-8-16(9-7-11)21(18,19)12-5-4-10-20-12/h4-5,10-11H,6-9H2,1-3H3,(H,15,17)
• InChI Key: IUQYFNVTQBSVAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1CCN(CC1)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C14H22N2O3S2
• Molecular Weight: 330.5 g/mol

Description

N-(tert-butyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide, commonly known as TAPI-2, is a small molecule inhibitor that has been widely used in scientific research studies. TAPI-2 is a potent and selective inhibitor of tumor necrosis factor-α (TNF-α) converting enzyme (TACE), which is also known as ADAM17. TACE is a type I transmembrane protein that plays an important role in the processing of many cell surface proteins, including TNF-α, which is a key mediator of inflammation and immune response.

Mechanism of Action

TAPI-2 acts as a competitive inhibitor of TACE by binding to the active site of the enzyme. TACE is a zinc-dependent metalloprotease that cleaves its substrates at a specific site within the protein sequence. TAPI-2 binds to the zinc ion in the active site of TACE and prevents the cleavage of its substrates.
Biochemical and Physiological Effects:
TAPI-2 has been shown to inhibit the processing of TNF-α and other TACE substrates in various cell types, including macrophages, endothelial cells, and cancer cells. Inhibition of TACE by TAPI-2 results in decreased levels of soluble TNF-α and other cytokines, which can lead to reduced inflammation and immune response. TAPI-2 has also been shown to inhibit the shedding of EGFR and other transmembrane proteins, which can lead to decreased cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using TAPI-2 in lab experiments is its high potency and selectivity for TACE. TAPI-2 has been shown to be more potent and selective than other TACE inhibitors, such as TAPI-1 and BB-94. However, one of the limitations of using TAPI-2 is its relatively short half-life, which can limit its effectiveness in long-term experiments.

Future Directions

There are many potential future directions for the use of TAPI-2 in scientific research studies. One area of interest is the role of TACE in cancer progression and metastasis. TACE has been shown to be involved in the processing of many proteins that are important for cancer cell growth and survival, including EGFR and vascular endothelial growth factor (VEGF). Inhibition of TACE by TAPI-2 may have therapeutic potential for the treatment of cancer. Another area of interest is the development of more potent and selective TACE inhibitors that can overcome the limitations of TAPI-2.

Synthesis Methods

TAPI-2 can be synthesized by a multi-step process that involves the reaction of tert-butylamine with 2-thiophenecarboxylic acid to form the corresponding amide intermediate. This intermediate is then reacted with piperidine and sulfonyl chloride to produce the final product, TAPI-2.

Scientific Research Applications

TAPI-2 has been extensively used in scientific research studies as a tool to investigate the role of TACE in various cellular processes. TACE is involved in the processing of many cell surface proteins, including cytokines, growth factors, and adhesion molecules, which play important roles in inflammation, immune response, and cell signaling. TACE is also involved in the shedding of many transmembrane proteins, including the epidermal growth factor receptor (EGFR), which is a key regulator of cell proliferation and survival.